Cas no 1693732-94-3 (2-(2-aminoethoxy)-N-[5-(2,3-dihydro-1,4-benzodioxine-6-amido)-2-methylphenyl]quinoline-6-carboxamide)

• Product Name: 2-(2-aminoethoxy)-N-[5-(2,3-dihydro-1,4-benzodioxine-6-amido)-2-methylphenyl]quinoline-6-carboxamide
• CAS No: 1693732-94-3
• MF: C₂₈H₂₆N₄O₅
• MW: 498.529846668243
• CID: 5905217
• PubChem ID: 117996702
• Update Time: 2025-07-15

2-(2-aminoethoxy)-N-[5-(2,3-dihydro-1,4-benzodioxine-6-amido)-2-methylphenyl]quinoline-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL4102297
• 2-(2-aminoethoxy)-N-[5-(2,3-dihydro-1,4-benzodioxine-6-amido)-2-methylphenyl]quinoline-6-carboxamide
• 1693732-94-3
• BDBM50234085
• SCHEMBL16621290
• EN300-7355157

• Inchi： 1S/C28H26N4O5/c1-17-2-6-21(30-27(33)20-4-8-24-25(15-20)36-13-12-35-24)16-23(17)32-28(34)19-3-7-22-18(14-19)5-9-26(31-22)37-11-10-29/h2-9,14-16H,10-13,29H2,1H3,(H,30,33)(H,32,34)
• InChI Key： YPGVWGQVQWWWMA-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(C(NC3C=CC(C)=C(C=3)NC(C3C=CC4C(=CC=C(N=4)OCCN)C=3)=O)=O)=CC1=2

Computed Properties

• Exact Mass: 498.19031994g/mol
• Monoisotopic Mass: 498.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Additional information on 2-(2-aminoethoxy)-N-[5-(2,3-dihydro-1,4-benzodioxine-6-amido)-2-methylphenyl]quinoline-6-carboxamide

Recent Advances in the Study of 2-(2-aminoethoxy)-N-[5-(2,3-dihydro-1,4-benzodioxine-6-amido)-2-methylphenyl]quinoline-6-carboxamide (CAS: 1693732-94-3)

The compound 2-(2-aminoethoxy)-N-[5-(2,3-dihydro-1,4-benzodioxine-6-amido)-2-methylphenyl]quinoline-6-carboxamide (CAS: 1693732-94-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique quinoline and benzodioxine moieties, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related disorders. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific protein kinases involved in cancer cell proliferation and survival. In vitro studies have demonstrated its potent inhibitory activity against kinases such as PI3K and mTOR, which are critical components of the PI3K/AKT/mTOR signaling pathway. This pathway is frequently dysregulated in various cancers, making it a prime target for therapeutic intervention. The compound's unique structural features contribute to its high binding affinity and selectivity, minimizing off-target effects and reducing potential toxicity.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's anti-inflammatory effects. Studies have shown that it can modulate the activity of key inflammatory mediators, such as NF-κB and COX-2, suggesting potential applications in treating chronic inflammatory diseases. The compound's dual functionality as both an anticancer and anti-inflammatory agent makes it a particularly attractive candidate for further development.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Results indicate that it exhibits favorable oral bioavailability and metabolic stability, which are critical for its transition from preclinical to clinical development. Structural modifications, such as the introduction of the 2-aminoethoxy side chain, have been shown to enhance its solubility and tissue penetration, further improving its therapeutic potential.

Recent preclinical studies have evaluated the compound's efficacy in various animal models of cancer and inflammation. In xenograft models of breast and lung cancer, the compound demonstrated significant tumor growth inhibition with minimal adverse effects. Similarly, in models of rheumatoid arthritis and inflammatory bowel disease, it showed marked reduction in inflammation and tissue damage. These findings underscore its broad therapeutic potential and warrant further investigation in clinical trials.

Despite these promising results, challenges remain in the development of this compound. Issues such as potential drug-drug interactions, long-term toxicity, and resistance mechanisms need to be addressed. Ongoing research is focused on optimizing the compound's structure to improve its efficacy and safety profile, as well as identifying potential biomarkers for patient stratification in future clinical studies.

In conclusion, 2-(2-aminoethoxy)-N-[5-(2,3-dihydro-1,4-benzodioxine-6-amido)-2-methylphenyl]quinoline-6-carboxamide (CAS: 1693732-94-3) represents a promising therapeutic agent with dual anticancer and anti-inflammatory activities. Recent advances in understanding its mechanism of action, pharmacokinetics, and preclinical efficacy highlight its potential for further development. Continued research efforts will be essential to translate these findings into clinical applications and ultimately benefit patients.